cis-1,2-Dichloroethylene
cis-1,2-Dichloroethylene
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1, 2-Dichloroethene, also called 1, 2-dichloroethylene, is a highly flammable, colorless liquid with a sharp, harsh odor. It is used to produce solvents and in chemical mixtures. You can smell very small amounts of 1, 2-dichloroethene in air (about 17 parts of 1, 2-dichloroethene per million parts of air [17 ppm]). There are two forms of 1, 2-dichloroethene; one is called cis-1, 2-dichloroethene and the other is called trans-1,2-di-chloroethene. Sometimes both forms are present as a mixture.
1,2-dichloroethylene, (cis isomers) appears as a clear colorless liquid with an ether-like odor. Flash point 36-39°F. Denser than water and insoluble in water. Vapors heavier than air. Used in the making of perfumes.
Cis-1,2-dichloroethene is a 1,2-dichloroethene.
1, 2-Dichloroethene, also called 1, 2-dichloroethylene, is a highly flammable, colorless liquid with a sharp, harsh odor. It is used to produce solvents and in chemical mixtures. You can smell very small amounts of 1, 2-dichloroethene in air (about 17 parts of 1, 2-dichloroethene per million parts of air [17 ppm]). There are two forms of 1, 2-dichloroethene; one is called cis-1, 2-dichloroethene and the other is called trans-1,2-di-chloroethene. Sometimes both forms are present as a mixture.
1,2-dichloroethylene, (cis isomers) appears as a clear colorless liquid with an ether-like odor. Flash point 36-39°F. Denser than water and insoluble in water. Vapors heavier than air. Used in the making of perfumes.
Cis-1,2-dichloroethene is a 1,2-dichloroethene.
Brand Name:
Vulcanchem
CAS No.:
156-59-2
VCID:
VC21217638
InChI:
InChI=1S/C2H2Cl2/c3-1-2-4/h1-2H/b2-1-
SMILES:
C(=CCl)Cl
Molecular Formula:
C2H2Cl2
ClCH=CHCl
C2H2Cl2
ClCH=CHCl
C2H2Cl2
Molecular Weight:
96.94 g/mol
cis-1,2-Dichloroethylene
CAS No.: 156-59-2
Cat. No.: VC21217638
Molecular Formula: C2H2Cl2
ClCH=CHCl
C2H2Cl2
Molecular Weight: 96.94 g/mol
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Specification
| Description | Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards 1, 2-Dichloroethene, also called 1, 2-dichloroethylene, is a highly flammable, colorless liquid with a sharp, harsh odor. It is used to produce solvents and in chemical mixtures. You can smell very small amounts of 1, 2-dichloroethene in air (about 17 parts of 1, 2-dichloroethene per million parts of air [17 ppm]). There are two forms of 1, 2-dichloroethene; one is called cis-1, 2-dichloroethene and the other is called trans-1,2-di-chloroethene. Sometimes both forms are present as a mixture. 1,2-dichloroethylene, (cis isomers) appears as a clear colorless liquid with an ether-like odor. Flash point 36-39°F. Denser than water and insoluble in water. Vapors heavier than air. Used in the making of perfumes. Cis-1,2-dichloroethene is a 1,2-dichloroethene. |
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| CAS No. | 156-59-2 |
| Molecular Formula | C2H2Cl2 ClCH=CHCl C2H2Cl2 |
| Molecular Weight | 96.94 g/mol |
| IUPAC Name | (Z)-1,2-dichloroethene |
| Standard InChI | InChI=1S/C2H2Cl2/c3-1-2-4/h1-2H/b2-1- |
| Standard InChI Key | KFUSEUYYWQURPO-UPHRSURJSA-N |
| Isomeric SMILES | C(=C\Cl)\Cl |
| SMILES | C(=CCl)Cl |
| Canonical SMILES | C(=CCl)Cl |
| Boiling Point | 140 °F at 760 mm Hg (NTP, 1992) 54.4 °C 60 °C 55 °C 118-140°F |
| Colorform | Liquid Colorless liquid |
| Flash Point | 39 °F (NTP, 1992) 6.0 °C (42.8 °F) - closed cup 2.2 to 3.9 °C (closed cup) 2 °C c.c. 36-39°F |
| Melting Point | -112.9 °F (NTP, 1992) -64.9 °C -80.0 °C -57 to -115°F |
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